Cas no 6512-26-1 (Benzeneacetic acid, 3,5-dimethoxy-2-(methoxycarbonyl)-, methyl ester)

• Product Name: Benzeneacetic acid, 3,5-dimethoxy-2-(methoxycarbonyl)-, methyl ester
• CAS No: 6512-26-1
• MF: C₁₃H₁₆O₆
• MW: 268.262544631958
• CID: 406801
• PubChem ID: 10978452
• Update Time: 2025-04-19

Benzeneacetic acid, 3,5-dimethoxy-2-(methoxycarbonyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3,5-dimethoxy-2-(methoxycarbonyl)-, methyl ester
• methyl 2,4-dimethoxy-6-(2-methoxy-2-oxoethyl)benzoate
• 6512-26-1
• DTXSID40450580
• SCHEMBL7045496

• Inchi： 1S/C13H16O6/c1-16-9-5-8(6-11(14)18-3)12(13(15)19-4)10(7-9)17-2/h5,7H,6H2,1-4H3
• InChI Key： GVHITDDDXANQGW-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC(CC(=O)OC)=C1C(=O)OC)OC

Computed Properties

• Exact Mass: 268.09468
• Monoisotopic Mass: 268.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 71.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives